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Compound of Interest

Compound Name: ALX-5407 hydrochloride

CAS No.: 200006-08-2

Cat. No.: B030177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ALX-5407 hydrochloride is a potent, selective, and essentially irreversible inhibitor of the

glycine transporter type 1 (GlyT1).[1][2] GlyT1 is a key protein responsible for the reuptake of

glycine from the synaptic cleft in the central nervous system.[3] By inhibiting this transporter,

ALX-5407 effectively increases the extracellular concentration of glycine.[3] This is particularly

significant because glycine acts as a mandatory co-agonist at the N-methyl-D-aspartate

(NMDA) receptor.[4][5] Enhancing glycine levels potentiates NMDA receptor function, which is

crucial for synaptic plasticity, learning, and memory.[6] This mechanism makes ALX-5407 a

valuable research tool for investigating glutamatergic neurotransmission and its role in CNS

disorders like schizophrenia, where NMDA receptor hypofunction is implicated.[5][7]

In vivo microdialysis is a powerful technique used to measure endogenous and exogenous

substances in the extracellular fluid of specific tissues.[8] It is an ideal method for studying the

pharmacodynamic effects of ALX-5407, allowing for real-time quantification of changes in

extracellular glycine levels in discrete brain regions of awake and behaving animals.[7][8]
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Mechanism of Action
The primary mechanism of ALX-5407 is the non-competitive inhibition of GlyT1.[4][9] Unlike the

neurotransmitter glycine, ALX-5407 is a non-transportable inhibitor, meaning it binds to the

transporter without being carried into the cell.[10] This binding is characterized by a slow

dissociation rate, making its action essentially irreversible.[1][2]

The inhibition of GlyT1 reduces the clearance of glycine from the synapse.[5] The resulting

elevation of synaptic glycine enhances the activation of NMDA receptors, which require the

binding of both glutamate and a co-agonist (glycine or D-serine) to open their ion channels.

This potentiation of NMDA receptor-mediated signaling is the principal downstream effect of

ALX-5407 administration.

Caption: Mechanism of ALX-5407 action on the glutamatergic synapse.

Data Presentation
Table 1: Pharmacological Properties of ALX-5407
Hydrochloride

Parameter Species/System Value Reference

IC₅₀ (GlyT1) Human (hGlyT1c) 3 nM [1][2]

IC₅₀ (GlyT2) Human > 100 µM

Binding Affinity (Kd) Rat Forebrain 7.1 ± 1.3 nM [9]

Maximal Binding

(Bmax)
Rat Forebrain 3.14 ± 0.26 pmol/mg [9]

Mode of Inhibition Glycine Transport
Non-competitive,

Irreversible
[4][9]

Dissociation Half-life

(t1/2)

Rat Forebrain

Membranes
28 ± 5 min [9]

Table 2: In Vivo Effects of ALX-5407 on Extracellular
Glycine (Microdialysis Data)
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Species
Brain
Region

Dose (p.o.)
Peak Effect
Time

% Increase
in Glycine
(from
baseline)

Reference

Rat
Prefrontal

Cortex (PFC)
1 mg/kg -

Slight, non-

significant
[1][11]

Rat
Prefrontal

Cortex (PFC)
10 mg/kg

60 - 90 min

post-dose
~40% [1][11]

Rat
Prefrontal

Cortex (PFC)
- -

Transiently

elevated
[7]

Rat Cerebellum - -
Sustained

increases
[7]

Table 3: Dosing Information from Animal Studies
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Species Dose Range
Route of
Admin.

Study
Focus

Observed
Effects

Reference

Rat 1 - 10 mg/kg Oral
Neurotransmi

tter levels

Increased

extracellular

glycine in

PFC.

[1][11]

Marmoset

(MPTP-

lesioned)

0.01 - 1

mg/kg
-

Dyskinesia &

Psychosis

Reduced L-

DOPA-

induced

dyskinesia by

41-51%;

Reduced

psychosis-

like behaviors

by 25-51%.

[12][13]

Mouse - -
Schizophreni

a models

Displayed

beneficial

effects similar

to clozapine.

Experimental Protocols
This section outlines a general protocol for an in vivo microdialysis experiment in rodents to

assess the effect of ALX-5407 on extracellular glycine levels.

Materials and Reagents
ALX-5407 hydrochloride

Vehicle for ALX-5407 (e.g., sterile water, saline)

Anesthetics (e.g., isoflurane, ketamine/xylazine)

Artificial cerebrospinal fluid (aCSF), filtered and degassed

Microdialysis probes (concentric, 1-3 mm membrane, 6-20 kDa MWCO)[14][15]
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Guide cannula and dummy cannula[14]

Stereotaxic apparatus

Microinfusion pump and liquid swivel[8]

Fraction collector (refrigerated)

Surgical tools, dental cement, and skull screws

Analytical system for glycine quantification (e.g., HPLC with fluorescence or electrochemical

detection)[14][16]

Surgical Procedure: Guide Cannula Implantation
Anesthetize the animal (e.g., rat or mouse) and mount it in a stereotaxic frame.[14]

Expose the skull and identify the target coordinates for the brain region of interest (e.g.,

Prefrontal Cortex, Cerebellum) relative to bregma.[7][14]

Drill a small hole in the skull at the determined coordinates.

Slowly lower the guide cannula to the desired dorsoventral (DV) position and secure it to the

skull with dental cement and surgical screws.[14]

Insert a dummy cannula to maintain patency of the guide.

Administer post-operative analgesics and allow the animal to recover for a minimum of 48-72

hours.[14]

Microdialysis Experiment
Setup: Place the recovered animal into the testing chamber, allowing it to acclimate.

Probe Insertion: Gently restrain the animal, remove the dummy cannula, and insert the

microdialysis probe through the guide cannula into the target brain region.[14]

Perfusion: Connect the probe inlet to the microinfusion pump via a liquid swivel and the

outlet to the fraction collector. Begin perfusing the probe with aCSF at a low, constant flow
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rate (e.g., 1-2 µL/min).[14][15]

Stabilization & Baseline: Allow the system to stabilize for 1-2 hours to establish a stable

baseline of neurotransmitter levels.[14] Collect at least three to four baseline dialysate

samples (e.g., every 20-30 minutes) into collection vials on ice or in a refrigerated fraction

collector.[15]

Drug Administration: Administer ALX-5407 hydrochloride or vehicle via the desired route

(e.g., oral gavage (p.o.) at 1-10 mg/kg).[1][11] Record the time of administration.

Post-Administration Collection: Continue collecting dialysate samples at regular intervals

(e.g., every 20-30 minutes) for several hours to monitor the time-course of the drug's effect

on extracellular glycine levels.[14]

Euthanasia and Verification: At the experiment's conclusion, euthanize the animal. Perfuse

the brain with saline followed by a fixative (e.g., 4% paraformaldehyde) to allow for

histological verification of the probe placement.[14]

Sample Analysis
Store collected dialysate samples at -80°C until analysis.[14]

Thaw samples on ice before analysis.

Quantify glycine concentrations in the dialysate using a sensitive analytical technique like

HPLC coupled with an appropriate detector.[16]

Express data as a percentage change from the average baseline concentration for each

animal.
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Preparation Phase

Experiment Day

Post-Experiment

1. Anesthesia & Stereotaxic
Mounting

2. Guide Cannula
Implantation

3. Post-Surgical
Recovery (≥48h)

4. Probe Insertion & Perfusion
with aCSF

5. System Stabilization
(1-2h)

6. Baseline Sample
Collection (≥3 samples)

7. ALX-5407 or Vehicle
Administration

8. Post-Dose Sample
Collection (several hours)

9. Sample Storage
(-80°C) & Analysis (HPLC)

10. Histological Verification
of Probe Placement

Animal Euthanasia

Click to download full resolution via product page

Caption: Experimental workflow for an in vivo microdialysis study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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